Cas no 1042579-53-2 (2-[4-(Cyclohexyloxy)phenyl]ethylamine)

• Product Name: 2-[4-(Cyclohexyloxy)phenyl]ethylamine
• CAS No: 1042579-53-2
• MF: C₁₄H₂₁NO
• MW: 219.322643995285
• MDL: MFCD11167592
• CID: 2084014
• PubChem ID: 28738787
• Update Time: 2025-05-19

2-[4-(Cyclohexyloxy)phenyl]ethylamine Chemical and Physical Properties

Names and Identifiers

• 2-[4-(Cyclohexyloxy)phenyl]ethylamine
• SB79482
• 1042579-53-2
• AC2798
• MFCD11167592
• SY028516
• 2-(4-cyclohexyloxyphenyl)ethanamine
• AKOS009222279
• DB-239663

• MDL： MFCD11167592
• Inchi： 1S/C14H21NO/c15-11-10-12-6-8-14(9-7-12)16-13-4-2-1-3-5-13/h6-9,13H,1-5,10-11,15H2
• InChI Key： ROOOJJJHOJAACG-UHFFFAOYSA-N
• SMILES： O(C1C=CC(CCN)=CC=1)C1CCCCC1

Computed Properties

• Exact Mass: 219.162314293g/mol
• Monoisotopic Mass: 219.162314293g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 181
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 35.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenethylamines

Additional information on 2-[4-(Cyclohexyloxy)phenyl]ethylamine

2-[4-(Cyclohexyloxy)phenyl]ethylamine: A Comprehensive Overview

The compound with CAS No. 1042579-53-2, commonly referred to as 2-[4-(Cyclohexyloxy)phenyl]ethylamine, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which combines a cyclohexyl group, a phenyl ring, and an ethylamine moiety. The cyclohexyloxy group attached to the phenyl ring introduces interesting steric and electronic properties, making this compound a valuable subject for both academic research and industrial applications.

Recent studies have highlighted the potential of 2-[4-(Cyclohexyloxy)phenyl]ethylamine in various therapeutic areas. For instance, researchers have explored its role as a precursor in the synthesis of bioactive compounds, particularly in the development of novel pharmaceutical agents. The cyclohexyloxyphenyl group has been shown to enhance the pharmacokinetic properties of molecules, such as improving bioavailability and reducing toxicity. These findings underscore the importance of this compound in drug discovery and development.

One of the most intriguing aspects of 2-[4-(Cyclohexyloxy)phenyl]ethylamine is its versatility in chemical synthesis. It serves as an intermediate in the construction of more complex molecules, including those with potential anti-inflammatory, analgesic, or neuroprotective activities. The ethylamine moiety plays a crucial role in these reactions, often acting as a nucleophile or participating in amide bond formations. This makes the compound an essential building block in organic synthesis.

From a structural standpoint, the molecule's cyclohexane ring contributes to its stability and rigidity, while the phenolic oxygen group introduces hydrogen bonding capabilities. These features make 2-[4-(Cyclohexyloxy)phenyl]ethylamine highly suitable for applications that require both hydrophilic and lipophilic interactions. For example, it has been utilized in the design of ligands for metal complexes, which are important in catalysis and materials science.

Recent advancements in computational chemistry have also shed light on the electronic properties of this compound. Quantum mechanical studies have revealed that the cyclohexyloxyphenyl group significantly influences the molecule's π-electron distribution, which is critical for its reactivity in various chemical transformations. This understanding has paved the way for more efficient synthetic routes and improved reaction outcomes.

In terms of industrial applications, 2-[4-(Cyclohexyloxy)phenyl]ethylamine is increasingly being explored for its potential in agrochemicals and specialty chemicals. Its ability to act as a chiral auxiliary or a directing group makes it invaluable in asymmetric synthesis. Moreover, its compatibility with green chemistry principles has made it a preferred choice for environmentally friendly manufacturing processes.

The synthesis of 2-[4-(Cyclohexyloxy)phenyl]ethylamine typically involves multi-step reactions, often starting from readily available aromatic alcohols or amines. The introduction of the cyclohexane ring is achieved through etherification or alkylation reactions, while the ethylamine group is incorporated via nucleophilic substitution or reductive amination. These methods are well-documented in organic chemistry literature and are continuously being optimized for scalability and cost-effectiveness.

Looking ahead, the continued exploration of 2-[4-(Cyclohexyloxy)phenyl]ethylamine is expected to yield further insights into its biological activity and chemical reactivity. Its role as a versatile intermediate positions it as a key player in advancing both academic research and industrial innovation.